Cas no 300768-05-2 (3-methoxy-1,2-thiazole-5-carbaldehyde)

• Product Name: 3-methoxy-1,2-thiazole-5-carbaldehyde
• CAS No: 300768-05-2
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD18821786
• CID: 298882
• PubChem ID: 45083492
• Update Time: 2025-11-06

3-methoxy-1,2-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxaldehyde,3-methoxy-
• 5-Isothiazolecarboxaldehyde, 3-methoxy- (9CI)
• 3-methoxy-1,2-thiazole-5-carbaldehyde
• 3-METHOXYISOTHIAZOLE-5-CARBALDEHYDE
• 5-Isothiazolecarboxaldehyde, 3-methoxy-(9CI)
• 300768-05-2
• Z1216842689
• EN300-256755
• AT11785

• MDL： MFCD18821786
• Inchi： 1S/C5H5NO2S/c1-8-5-2-4(3-7)9-6-5/h2-3H,1H3
• InChI Key： BFOZCSISIDTCFT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=N1)OC

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers